N-(2,1,3-benzothiadiazol-4-yl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C18H16N6OS2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16N6OS2/c1-11-5-3-6-12(9-11)17-20-21-18(24(17)2)26-10-15(25)19-13-7-4-8-14-16(13)23-27-22-14/h3-9H,10H2,1-2H3,(H,19,25)
• InChI Key: AOALXKDPKMSTNJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)NC3=CC=CC4=NSN=C43
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2C)SCC(=O)NC3=CC=CC4=NSN=C43

Description

N-(2,1,3-benzothiadiazol-4-yl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is often referred to as BTA-EG6 and has been synthesized using different methods to study its properties and applications.

Mechanism Of Action

The mechanism of action of BTA-EG6 is not fully understood. However, it is believed that the compound exerts its anticancer properties by inhibiting the activity of certain enzymes involved in cancer cell proliferation. BTA-EG6 has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
BTA-EG6 has been shown to have both biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis. BTA-EG6 has also been shown to have antibacterial properties and can inhibit the growth of certain bacteria.

Advantages And Limitations For Lab Experiments

One of the advantages of using BTA-EG6 in lab experiments is its unique optical properties, which make it useful in the field of optoelectronics. Another advantage is its potential as a drug candidate for the treatment of cancer. However, one of the limitations of using BTA-EG6 in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of BTA-EG6. One direction is to further study its anticancer properties and potential as a drug candidate for the treatment of cancer. Another direction is to study its potential applications in the field of optoelectronics and material science. Additionally, further studies are needed to fully understand the mechanism of action of BTA-EG6 and its biochemical and physiological effects.

Synthesis Methods

BTA-EG6 can be synthesized using different methods, including the reaction of 2-aminothiophenol with 4-chloro-3-nitrobenzoic acid in the presence of potassium carbonate. The resulting product is then reacted with 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol to obtain BTA-EG6. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

BTA-EG6 has been studied extensively for its potential applications in various fields, including biomedical research, material science, and environmental science. In biomedical research, BTA-EG6 has been shown to have anticancer properties and is being studied as a potential drug candidate for the treatment of cancer. BTA-EG6 has also been studied for its potential application in the field of optoelectronics due to its unique optical properties.